Cas no 51388-20-6 (4-Benzyloxyaniline hydrochloride)

• Product Name: 4-Benzyloxyaniline hydrochloride
• CAS No: 51388-20-6
• MF: C₁₃H₁₄ClNO
• MW: 235.709362506866
• MDL: MFCD00012995
• CID: 55995
• PubChem ID: 2723831
• Update Time: 2025-11-02

4-Benzyloxyaniline hydrochloride Chemical and Physical Properties

Names and Identifiers

• 4-(Benzyloxy)aniline hydrochloride
• 4-Aminodiphenyl ether hydrochloride
• 4-Benzyloxyaniline hydrochloride
• 4-phenylmethoxyaniline,hydrochloride
• : 4-Benzyloxyaniline hydrochloride
• 4-Aminophenyl benzyl ether hydrochloride
• 4-Benzyloxyaniline HCl
• Benzenamine, 4-(phenylmethoxy)-, hydrochloride
• 4-phenylmethoxyaniline hydrochloride
• 4-(phenylmethoxy)aniline hydrochloride
• [4-(benzyloxy)phenyl]amine hydrochloride
• 4-(phenylmethoxy)phenylamine, chloride
• PubChem21343
• 4-Benzyloxyaniline, HCl
• KSC494A5D
• ARONIS24821
• p-benzyloxyaniline hydr
• 4-(Benzyloxy)aniline hydrochloride, 98%
• AI3-52569
• A828565
• p-(Benzyloxy)aniline hydrochloride
• p-benzyloxyaniline hydrochloride
• PS-7655
• 4-Benzyloxy-phenylamine hydrochloride
• SR-01000597195-1
• EN300-16806
• SCHEMBL371743
• MFCD00012995
• FT-0617660
• 51388-20-6
• AKOS005287354
• AM20060650
• AC7908
• KQBDLOVXZHOAJI-UHFFFAOYSA-N
• 4-Benzyloxyaniline hydrochloric acid salt
• NS00088407
• 4-phenylmethoxyaniline;hydrochloride
• SR-01000597195
• F0850-6734
• DTXSID20199389
• 4-benzyloxyaniline hydrochloride salt
• EINECS 257-170-6
• 4-Benzyloxyanilinehydrochloride
• 4-[(Phenylmethyl)oxy]aniline hydrochloride
• B-1400
• CS-W014671
• FT-0617659
• DB-071347
• aniline, p-benzyloxy- hydrochloride

• MDL： MFCD00012995
• Inchi： 1S/C13H13NO.ClH/c14-12-6-8-13(9-7-12)15-10-11-4-2-1-3-5-11;/h1-9H,10,14H2;1H
• InChI Key： KQBDLOVXZHOAJI-UHFFFAOYSA-N
• SMILES： Cl.O(C1C=CC(=CC=1)N)CC1C=CC=CC=1
• BRN： 3633307

Computed Properties

• Exact Mass: 235.07600
• Monoisotopic Mass: 235.076
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 169
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 35.2

Experimental Properties

• Color/Form: Light brown crystal powder
• Density: 1.129
• Melting Point: 228 °C (dec.) (lit.)
• Boiling Point: 357.7°Cat760mmHg
• Flash Point: 180.4℃
• PSA: 35.25000
• LogP: 4.23100
• Solubility: Not available

4-Benzyloxyaniline hydrochloride Security Information

• Hazard Statement： Irritant
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26-S36
• RTECS：BW7615000
• Hazardous Material Identification：
• Risk Phrases：R36/37/38
• Safety Term：S26;S36
• Storage Condition：Store in tightly closed containers. Store in a cool, dry, well ventilated area away from incompatible substances.

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Aminophenyl ethers

Additional information on 4-Benzyloxyaniline hydrochloride

4-Benzyloxyaniline Hydrochloride (CAS 51388-20-6): Properties, Applications, and Market Insights

4-Benzyloxyaniline hydrochloride (CAS 51388-20-6) is an important organic compound widely used in pharmaceutical and chemical research. This white to off-white crystalline powder is known for its versatility in synthesis and applications. The compound's molecular formula is C₁₃H₁₄ClNO, with a molecular weight of 235.71 g/mol. Its unique structure, featuring a benzyloxy group attached to an aniline moiety, makes it valuable for various chemical transformations.

In recent years, 4-benzyloxyaniline HCl has gained attention due to its role as a key intermediate in drug discovery. Researchers frequently search for "4-benzyloxyaniline hydrochloride synthesis" and "CAS 51388-20-6 applications," reflecting growing interest in its potential. The compound's solubility in polar solvents like water, methanol, and ethanol enhances its utility in laboratory settings. When handling this material, standard laboratory precautions should be observed, including proper ventilation and personal protective equipment.

The thermal stability of 4-benzyloxyaniline hydrochloride makes it suitable for various reaction conditions. Its melting point typically ranges between 210-215°C, with decomposition occurring at higher temperatures. Analytical techniques such as HPLC, NMR, and mass spectrometry are commonly employed to verify the purity of this compound, which is often available at ≥98% purity for research purposes. The hydrochloride salt form improves the compound's stability and handling characteristics compared to its free base counterpart.

One of the most significant applications of CAS 51388-20-6 is in the preparation of pharmaceutical intermediates. The benzyl-protected aniline structure serves as a versatile building block in medicinal chemistry, particularly in the development of compounds with biological activity. Recent publications have highlighted its use in creating potential therapeutic agents, driving increased searches for "4-benzyloxyaniline HCl uses" and "51388-20-6 in drug development."

The global market for 4-benzyloxyaniline hydrochloride has shown steady growth, particularly in regions with strong pharmaceutical and chemical research sectors. Suppliers often provide this compound in various packaging options, from gram quantities for laboratory use to kilogram-scale batches for industrial applications. Pricing trends reflect the compound's purity grade and packaging specifications, with research-grade material typically commanding higher prices than technical-grade products.

Quality control measures for 4-benzyloxyaniline HCl include rigorous testing for identity, purity, and impurities. Certificates of analysis typically provide detailed information about these parameters, ensuring researchers can select material appropriate for their specific needs. The compound's stability under proper storage conditions (typically room temperature in a dry environment) contributes to its popularity as a research chemical.

Emerging applications of 4-benzyloxyaniline hydrochloride include its use in materials science and specialty chemical synthesis. The compound's aromatic amine functionality makes it valuable for creating polymers with specific properties or as a precursor for dyes and pigments. These expanding applications have led to increased interest in "51388-20-6 properties" and "benzyloxyaniline derivatives" among researchers and industrial chemists.

When working with 4-benzyloxyaniline hydrochloride, researchers should be aware of its spectroscopic characteristics. The compound exhibits characteristic peaks in infrared spectroscopy (notably N-H and aromatic C-H stretches) and distinctive proton NMR signals that aid in identification and purity assessment. These analytical features make it relatively straightforward to monitor reactions involving this intermediate.

The future outlook for CAS 51388-20-6 appears promising, with potential applications continuing to emerge in various fields of chemistry. As synthetic methodologies advance and new therapeutic targets are identified, the demand for this versatile building block is likely to increase. Researchers and manufacturers alike are exploring more efficient synthetic routes to 4-benzyloxyaniline HCl, responding to the growing need for high-quality intermediates in chemical and pharmaceutical development.